Cas no 1546972-98-8 (3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-2,4-dihydro-4-(1-methylethyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-2,4-dihydro-4-(1-methylethyl)-
• CAS No: 1546972-98-8
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5296379
• Update Time: 2025-05-30

3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-2,4-dihydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-2,4-dihydro-4-(1-methylethyl)-

• Inchi： 1S/C10H17N3S/c1-7(2)13-9(11-12-10(13)14)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3,(H,12,14)
• InChI Key： UUGOZSPMDIDWRW-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCC2)N(C(C)C)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-2,4-dihydro-4-(1-methylethyl)-

3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-2,4-dihydro-4-(1-methylethyl)-: A Comprehensive Overview

The compound 3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-2,4-dihydro-4-(1-methylethyl)- (CAS No. 1546972-98-8) is a specialized organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring. The presence of the thione group (-C=S) further distinguishes this compound from its counterparts, offering it distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 3H-1,2,4-Triazole-3-thione derivatives in the field of medicinal chemistry. Researchers have explored its role as a scaffold for designing novel bioactive molecules. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results. The cyclopentyl and 1-methylethyl substituents play a crucial role in modulating the compound's pharmacokinetic profile and bioavailability.

The synthesis of 3H-1,2,4-Triazole-3-thione derivatives has been optimized through various methodologies. One notable approach involves the use of microwave-assisted synthesis techniques, which have significantly reduced reaction times while maintaining high yields. This advancement has facilitated large-scale production of the compound for both research and commercial purposes.

In terms of applications, 3H-1,2,4-Triazole-3-thione has found utility in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant pathogenesis has made it a candidate for fungicide formulations. Additionally, its role as an intermediate in the synthesis of advanced materials such as high-performance polymers has been explored.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of 3H-1,2,4-Triazole-3-thione. Quantum mechanical studies have revealed that the thione group acts as an electron-withdrawing moiety, enhancing the electrophilic character of the triazole ring. This insight has guided the design of more efficient catalytic systems involving this compound.

The environmental impact of 3H-1,2,4-Triazole-3-thione has also been a topic of interest. Studies on its biodegradation pathways suggest that it undergoes rapid microbial degradation under aerobic conditions. This characteristic is advantageous for its use in sustainable chemical processes.

In conclusion, 3H-1,2,4-Triazole-3-thione, with its unique chemical properties and versatile applications across multiple domains, continues to be a focal point for scientific research and industrial development. As new insights emerge from ongoing studies, this compound is poised to play an even more significant role in advancing modern chemistry and material science.